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Compound of Interest

Compound Name: cis-Anethole

Cat. No.: B1224065

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of cis-Anethole in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe and compliant
laboratory practices.

Personal Protective Equipment (PPE)

When handling cis-Anethole, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following PPE is required:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1] Safety glasses with side shields are acceptable for situations with low exposure
risk.[2]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile, butyl) tested according to EN 374 are
mandatory.[3] Always check for leaks before use and avoid cotton or leather gloves.[2]

o Protective Clothing: Wear a lab coat or a chemical-resistant suit to prevent skin contact.[1]
[2] For handling moderately or highly toxic chemicals, a clean, dry protective suit covering
the entire body from wrists to ankles is recommended.[2]
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» Respiratory Protection: Use a NIOSH or European Standard EN 149 approved respirator if
ventilation is inadequate or when there is a risk of inhaling vapors, especially during spills or
when heating the substance.[1][3]

Safety and Handling Procedures

Adherence to proper handling and storage protocols is critical for maintaining a safe laboratory
environment.

» Handling:

o

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

[¢]

Avoid contact with eyes, skin, and clothing.[1]

[¢]

Wash hands thoroughly after handling the substance.[1][3]

o

Do not eat, drink, or smoke in areas where cis-Anethole is handled or stored.[3]

o

Keep the container tightly closed when not in use.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area away from incompatible substances.[1]
o Keep containers tightly closed to prevent leakage.[1]

o The recommended storage for the liquid form is at -20°C for up to 2 years.[4]

Quantitative Safety Data

The following table summarizes key quantitative data for cis-Anethole.
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Property Value Source
Molecular Formula C10H120 [3]
Molar Mass 148.2 g/mol [3]
Melting Point -22.5°C [5]
Boiling Point 79-79.5 °C @ 23 mmHg [5]
Flash Point >100.0 °C (> 212.0 °F)

Density 0.988 g/cm3 at 25 °C

Solubility in DMSO 30 mg/mL (202.42 mM) [4]

First Aid Measures

In the event of exposure to cis-Anethole, immediate first aid is critical.

« |If Swallowed: Do NOT induce vomiting.[1][3] Rinse the mouth with water if the person is
conscious and immediately call a POISON CENTER or doctor.[3]

e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[3] Seek medical attention.

e In Case of Skin Contact: Remove contaminated clothing and wash the skin thoroughly with
soap and water.[1][3] If skin irritation or a rash occurs, get medical advice.

« If Inhaled: Move the person to fresh air.[1][3] If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical assistance.[1][3]

Disposal Plan

Proper disposal of cis-Anethole and its containers is essential to prevent environmental
contamination.

o Waste Material: cis-Anethole is considered a dangerous waste and should be disposed of in
accordance with national and local regulations.[3] Do not empty into drains or release into
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the environment.[3] The recommended method of disposal is through an industrial
combustion plant.[3]

o Contaminated Packaging: Handle contaminated packaging in the same way as the
substance itself.[3] Only approved packaging may be used for disposal.[3] Completely
emptied packages can be recycled.[3]

Accidental Release Measures

In the event of a spill, follow these procedures to contain and clean up the material safely.

» Personal Precautions: Evacuate the area and ensure adequate ventilation. Emergency
responders should wear appropriate breathing apparatus.[3] Avoid breathing vapors and
contact with the substance.

e Environmental Precautions: Prevent the spill from entering drains, surface water, or ground
water.[3]

o Containment and Cleanup: Use absorbent materials such as sand, diatomite, or a universal
binder to collect the spillage.[3] Place the absorbed material into appropriate, labeled
containers for disposal.[3]

Safe Handling Workflow

The following diagram illustrates the standard operating procedure for the safe handling of cis-
Anethole, from receipt to disposal.
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Caption: Workflow for the safe handling of cis-Anethole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cis-Anethol(104-46-1)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

e 2. Welcome to PSEP! [core.psep.cce.cornell.edu]

e 3. chemos.de [chemos.de]

e 4. selleckchem.com [selleckchem.com]

e 5. Anethole | C10H120 | CID 637563 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
cis-Anethole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224065#personal-protective-equipment-for-
handling-cis-anethole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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